Cas no 2229592-18-9 (3-(2,6-dimethylphenyl)pentanedioic acid)

• Product Name: 3-(2,6-dimethylphenyl)pentanedioic acid
• CAS No: 2229592-18-9
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5213521
• PubChem ID: 165845768
• Update Time: 2025-06-07

3-(2,6-dimethylphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(2,6-dimethylphenyl)-
• 3-(2,6-dimethylphenyl)pentanedioic acid

• Inchi： 1S/C13H16O4/c1-8-4-3-5-9(2)13(8)10(6-11(14)15)7-12(16)17/h3-5,10H,6-7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： YVCVNOXUZCKIBU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=C(C)C=CC=C1C)CC(O)=O

Additional information on 3-(2,6-dimethylphenyl)pentanedioic acid

3-(2,6-Dimethylphenyl)pentanedioic Acid: An Overview of CAS No. 2229592-18-9

3-(2,6-Dimethylphenyl)pentanedioic acid (CAS No. 2229592-18-9) is a novel organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features and potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 3-(2,6-dimethylphenyl)pentanedioic acid.

The molecular formula of 3-(2,6-dimethylphenyl)pentanedioic acid is C₁₅H₂₀O₄, and its molecular weight is approximately 264.31 g/mol. The compound consists of a pentanedioic acid backbone with a substituted 2,6-dimethylphenyl group attached to the third carbon atom. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it a valuable candidate for various research and industrial applications.

In terms of chemical synthesis, 3-(2,6-dimethylphenyl)pentanedioic acid can be prepared through several methods. One common approach involves the reaction of 2,6-dimethylbenzaldehyde with malonic acid in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by a subsequent reduction step to form the desired product. Another method involves the use of Grignard reagents to introduce the 2,6-dimethylphenyl group onto a pre-existing pentanedioic acid framework. These synthetic routes have been extensively studied and optimized to achieve high yields and purity levels.

The physical properties of 3-(2,6-dimethylphenyl)pentanedioic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and formulations.

In the realm of pharmaceutical research, 3-(2,6-dimethylphenyl)pentanedioic acid has shown promise as a potential therapeutic agent. Recent studies have investigated its anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, one study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,6-dimethylphenyl)pentanedioic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound could be further developed as a novel anti-inflammatory drug candidate.

Beyond its pharmaceutical applications, 3-(2,6-dimethylphenyl)pentanedioic acid has also been explored for its potential use in materials science. Its unique molecular structure makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers have investigated the use of this compound as a building block for the synthesis of functional polymers and copolymers with enhanced mechanical strength and thermal stability. These materials could find applications in areas such as coatings, adhesives, and biomedical devices.

In addition to its direct applications, 3-(2,6-dimethylphenyl)pentanedioic acid serves as an important intermediate in the synthesis of other valuable compounds. Its versatile reactivity allows it to participate in a wide range of chemical transformations, making it a valuable starting material for synthetic chemists. For instance, it can be used as a precursor for the synthesis of more complex molecules with specific biological activities or functional properties.

The environmental impact of 3-(2,6-dimethylphenyl)pentanedioic acid is another important consideration. While there is currently limited data available on its environmental fate and toxicity, preliminary studies suggest that it exhibits low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, ongoing research is necessary to fully understand its environmental behavior and ensure its safe use in various applications.

In conclusion, 3-(2,6-dimethylphenyl)pentanedioic acid (CAS No. 2229592-18-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for pharmaceutical development, materials science applications, and synthetic chemistry research. As further studies continue to uncover its full range of properties and applications, this compound is poised to play an increasingly important role in advancing our understanding and utilization of organic chemistry.